Cas no 2229019-39-8 (4-cyclopentylbutane-1-thiol)

• Product Name: 4-cyclopentylbutane-1-thiol
• CAS No: 2229019-39-8
• MF: C₉H₁₈S
• MW: 158.304221630096
• CID: 5801031
• PubChem ID: 57231034
• Update Time: 2025-06-09

4-cyclopentylbutane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-cyclopentylbutane-1-thiol
• 2229019-39-8
• SCHEMBL918746
• EN300-1823197

• Inchi： 1S/C9H18S/c10-8-4-3-7-9-5-1-2-6-9/h9-10H,1-8H2
• InChI Key： ZXNUNOLCNRVXBL-UHFFFAOYSA-N
• SMILES： SCCCCC1CCCC1

Computed Properties

• Exact Mass: 158.11292175g/mol
• Monoisotopic Mass: 158.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 1Ų

Additional information on 4-cyclopentylbutane-1-thiol

4-Cyclopentylbutane-1-thiol: A Comprehensive Overview of CAS No. 2229019-39-8

4-Cyclopentylbutane-1-thiol (CAS No. 2229019-39-8) is a unique and versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, characterized by its distinct thiol functional group and cyclopentyl substituent, offers a range of properties that make it an intriguing subject for both academic research and industrial development.

The chemical structure of 4-cyclopentylbutane-1-thiol consists of a four-carbon chain with a thiol group (-SH) at the terminal position and a cyclopentyl ring attached to the second carbon. This structure imparts specific chemical and physical properties that are crucial for its various applications. The thiol group, in particular, is known for its reactivity and ability to form disulfide bonds, which can be harnessed in a variety of chemical reactions and biological processes.

Recent studies have highlighted the potential of 4-cyclopentylbutane-1-thiol in the development of novel pharmaceuticals. One notable area of research is its use as a building block in the synthesis of drug candidates with improved bioavailability and reduced toxicity. The cyclopentyl substituent provides steric hindrance that can influence the conformational flexibility and binding affinity of the resulting molecules, making it an attractive choice for drug design.

In the realm of materials science, 4-cyclopentylbutane-1-thiol has shown promise as a surface modifier for nanoparticles and other advanced materials. Its thiol group can form strong covalent bonds with metal surfaces, leading to the creation of self-assembled monolayers (SAMs) with well-defined structures. These SAMs have applications in areas such as catalysis, sensing, and biocompatibility enhancement.

The synthesis of 4-cyclopentylbutane-1-thiol can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 4-bromobutane-1-thiol with cyclopentylmagnesium bromide in an appropriate solvent. This approach yields high purity products but requires careful control of reaction conditions to avoid side reactions. Another approach involves the use of transition metal-catalyzed coupling reactions, which can provide higher yields and better selectivity under milder conditions.

The physical properties of 4-cyclopentylbutane-1-thiol, such as its boiling point, melting point, and solubility, are important considerations for its practical applications. It is typically a colorless liquid at room temperature with a characteristic sulfurous odor. Its solubility in organic solvents makes it suitable for use in solution-based processes, while its low vapor pressure ensures stability during storage and handling.

In terms of safety and handling, while 4-cyclopentylbutane-1-thiol is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices to ensure safe handling. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from heat sources.

The environmental impact of 4-cyclopentylbutane-1-thiol is another important consideration. Research into its biodegradability and ecotoxicity is ongoing, but preliminary studies suggest that it does not pose significant environmental risks when used responsibly. However, proper waste management practices should be followed to minimize any potential adverse effects.

In conclusion, 4-cyclopentylbutane-1-thiol (CAS No. 2229019-39-8) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, it is likely that this compound will play an increasingly important role in advancing various scientific fields.